Cas no 944268-58-0 (1-(2-Bromo-3-methylphenyl)ethanone)

1-(2-Bromo-3-methylphenyl)ethanone structure

944268-58-0 structure

Product Name:1-(2-Bromo-3-methylphenyl)ethanone

CAS No:944268-58-0

MF:C₉H₉BrO

MW:213.071161985397

MDL:MFCD22573015

CID:1092892

Update Time:2024-10-25

1-(2-Bromo-3-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(2-Bromo-3-methylphenyl)ethanone
- KFBAJJMHDBXFIB-UHFFFAOYSA-N
- FCH2290455
- 1-(2-bromo-3-methylphenyl)ethan-1-one
- Ethanone, 1-(2-bromo-3-methylphenyl)-
- AX8284967
- 1-(2-Bromo-3-methylphenyl)ethanone (ACI)
- MDL： MFCD22573015
- Inchi： 1S/C9H9BrO/c1-6-4-3-5-8(7(2)11)9(6)10/h3-5H,1-2H3
- InChI Key： KFBAJJMHDBXFIB-UHFFFAOYSA-N
- SMILES： O=C(C)C1C(Br)=C(C)C=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 156
Topological Polar Surface Area: 17.1

1-(2-Bromo-3-methylphenyl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VN691-1g	1-(2-Bromo-3-methylphenyl)ethanone	944268-58-0	97+%	1g	2523.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VN691-200mg	1-(2-Bromo-3-methylphenyl)ethanone	944268-58-0	97+%	200mg	1314.0CNY	2021-07-17
Alichem	A019110332-5g	1-(2-Bromo-3-methylphenyl)ethanone	944268-58-0	95%	5g	$1075.35	2023-08-31
Alichem	A019110332-10g	1-(2-Bromo-3-methylphenyl)ethanone	944268-58-0	95%	10g	$1532.96	2023-08-31
Alichem	A019110332-25g	1-(2-Bromo-3-methylphenyl)ethanone	944268-58-0	95%	25g	$2503.79	2023-08-31
abcr	AB548123-1 g	1-(2-Bromo-3-methylphenyl)ethanone; .	944268-58-0		1g	€704.70	2023-04-13
eNovation Chemicals LLC	Y1200683-5g	1-(2-Bromo-3-methylphenyl)ethanone	944268-58-0	95%	5g	$1200	2024-07-23
abcr	AB548123-1g	1-(2-Bromo-3-methylphenyl)ethanone; .	944268-58-0		1g	€266.70	2025-04-14
Aaron	AR00IIUG-100mg	1-(2-Bromo-3-methylphenyl)ethanone	944268-58-0	98%	100mg	$91.00	2025-02-11
Aaron	AR00IIUG-250mg	1-(2-Bromo-3-methylphenyl)ethanone	944268-58-0	98%	250mg	$151.00	2025-02-11

1-(2-Bromo-3-methylphenyl)ethanone Production Method

Production Method 1

53663-39-1

944268-58-0

Reaction Conditions

1.1 Solvents: Diethyl ether ; 0 °C; 0 °C → rt; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; cooled

Reference

: Enantioselective Bromo-oxycyclization of Silanol

Xia, Zilei; Hu, Jiadong; Shen, Zhigao; Wan, Xiaolong; Yao, Qizheng; et al, Organic Letters, 2016, 18(1), 80-83

Production Method 2

53663-39-1

944268-58-0

Reaction Conditions

1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 2 h, rt
1.2 Catalysts: Cuprous iodide Solvents: Diethyl ether , Tetrahydrofuran ; rt → -78 °C; -78 °C → rt; 2 h, rt

Reference

: Construction of axial chirality via palladium/chiral norbornene cooperative catalysis

Liu, Ze-Shui; Hua, Yu; Gao, Qianwen; Ma, Yuanyuan; Tang, Hua; et al, Nature Catalysis, 2020, 3(9), 727-733

Production Method 3

676-58-4

109179-31-9

944268-58-0

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 0 °C

Reference

: Annulative Morita-Baylis-Hillman reaction to synthesise chiral dibenzocycloheptanes

Mondal, Atanu; Shivangi; Tung, Pinku; Wagulde, Siddhant V.; Ramasastry, S. S. V., Chemical Communications (Cambridge, 2021, 57(73), 9260-9263

Production Method 4

6148-64-7

53663-39-1

944268-58-0

Reaction Conditions

1.1 Reagents: Thionyl chloride ; 2 h, reflux; reflux → rt
1.2 Reagents: Triethylamine , Magnesium chloride Solvents: Acetonitrile ; 0 °C; 2.5 h, rt; cooled
1.3 Solvents: Acetonitrile ; cooled; overnight, rt; 0 °C
1.4 Reagents: Sulfuric acid Solvents: Acetic acid , Water ; 3 h, reflux; reflux → rt
1.5 Reagents: Water ; cooled

Reference

: Preparation of phenylacetic acid derivatives as inhibitors of viral replication

, World Intellectual Property Organization, , ,

Production Method 5

53657-94-6

944268-58-0

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrogen bromide Solvents: Water ; 15 min, 0 °C
1.2 Reagents: Copper bromide (CuBr) , Hydrogen bromide ; 60 °C; 30 min, 95 °C; cooled
1.3 Reagents: Water

Reference